JAK/STAT Signaling
  • Erlotinib
    Erlotinib
    • Cat. No.:
    • B000232
    • CAS No.:
    • 183321-74-6
    • Molecular Formula:
    • C22H23N3O4
    • Molecular Weight:
    • 393.4 g/mol
    Description

    What is Erlotinib?

    Erlotinib is also known as OSI-774, 11C erlotinib, and belongs to the group of organic compounds called quinazolinamines. These heterocyclic aromatic compounds contain a quinazoline...

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  • Aurin
    Aurin
    • Cat. No.:
    • B147695
    • CAS No.:
    • 603-45-2
    • Molecular Formula:
    • C19H14O3
    • Molecular Weight:
    • 290.3 g/mol
    Description
    Aurin is a diarylmethane.
    structure
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  • Lazertinib
    Lazertinib
    • Cat. No.:
    • B608487
    • CAS No.:
    • 1903008-80-9
    • Molecular Formula:
    • C30H34N8O3
    • Molecular Weight:
    • 554.6 g/mol
    Description
    Lazertinib is an oral, third-generation, epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). Lazertinib was first approved in South Korea on January 18, 2021, for the treatment of EGFR T790M...
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  • Tyrphostin 8
    Tyrphostin 8
    • Cat. No.:
    • B1683691
    • CAS No.:
    • 3785-90-8
    • Molecular Formula:
    • C10H6N2O
    • Molecular Weight:
    • 170.17 g/mol
    Description
    2-[(4-hydroxyphenyl)methylidene]propanedinitrile is a member of phenols.
    a tyrosine kinase inhibitor (a tyrphostin)
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  • (E)-AG 99
    (E)-AG 99
    • Cat. No.:
    • B1683692
    • CAS No.:
    • 118409-59-9
    • Molecular Formula:
    • C10H8N2O3
    • Molecular Weight:
    • 204.18 g/mol
    Description
    Tyrphostin A46 is a protein tyrosine kinase inhibitor that selectively inhibits EGFR kinase, involved in signaling pathways. (NCI)
    epidermal growth factor-urogastrone receptor antagonist...
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  • Tyrphostin AG528
    Tyrphostin AG528
    • Cat. No.:
    • B1683693
    • CAS No.:
    • 133550-49-9
    • Molecular Formula:
    • C18H14N2O3
    • Molecular Weight:
    • 306.3 g/mol
    Description
    AG-528 is a tyrphostin that inhibits EGFR and HER2 (IC50s = 12 and 4.9 μM, respectively, for inhibition of autophosphorylation). It also inhibits pantothenate kinase 3 (PanK3;  IC50 = 3 μM). AG-528 inhibits...
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  • EMI1
    EMI1
    • Cat. No.:
    • B3051751
    • CAS No.:
    • 35773-42-3
    • Molecular Formula:
    • C20H18N2O3
    • Molecular Weight:
    • 334.4 g/mol
    Description
    EMI1 is a useful research compound. Its molecular formula is C20H18N2O3 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EMI1 suitable for many research appl...
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  • Her2-IN-8
    Her2-IN-8
    • Cat. No.:
    • B12404973
    • CAS No.:
    • Molecular Formula:
    • C26H25F2N9O3
    • Molecular Weight:
    • 549.5 g/mol
    Description
    Her2-IN-8 is a useful research compound. Its molecular formula is C26H25F2N9O3 and its molecular weight is 549.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Her2-IN-8 suitable for many r...
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  • Oritinib mesylate
    Oritinib mesylate
    • Cat. No.:
    • B14756089
    • CAS No.:
    • Molecular Formula:
    • C32H41N7O5S
    • Molecular Weight:
    • 635.8 g/mol
    Description
    Oritinib mesylate is a useful research compound. Its molecular formula is C32H41N7O5S and its molecular weight is 635.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Oritinib mesylate suit...
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  • Egfr-IN-140
    Egfr-IN-140
    • Cat. No.:
    • B15610105
    • CAS No.:
    • Molecular Formula:
    • C27H37FN8O2
    • Molecular Weight:
    • 524.6 g/mol
    Description
    Egfr-IN-140 is a useful research compound. Its molecular formula is C27H37FN8O2 and its molecular weight is 524.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-140 suitable for man...
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